Cas no 2993-57-9 (O-{4-(trifluoromethyl)phenylmethyl}hydroxylamine)

• Product Name: O-{4-(trifluoromethyl)phenylmethyl}hydroxylamine
• CAS No: 2993-57-9
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 1443649
• PubChem ID: 2737778
• Update Time: 2025-06-08

O-{4-(trifluoromethyl)phenylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• Hydroxylamine, O-[[4-(trifluoromethyl)phenyl]methyl]-
• O-[[4-(trifluoromethyl)phenyl]methyl]hydroxylamine
• EN300-114647
• Z2242062134
• O-([4-(Trifluoromethyl)phenyl]methyl)hydroxylamine
• CHEMBL3765985
• DTXSID60372235
• 2993-57-9
• SCHEMBL1520538
• O-{[4-(trifluoromethyl)phenyl]methyl}hydroxylamine
• o-(4-(trifluoromethyl)benzyl)hydroxylamine
• O-{4-(trifluoromethyl)phenylmethyl}hydroxylamine

• Inchi： 1S/C8H8F3NO/c9-8(10,11)7-3-1-6(2-4-7)5-13-12/h1-4H,5,12H2
• InChI Key： OSGYPUBYTWDYMZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CON)=CC=1)(F)F

Computed Properties

• Exact Mass: 191.05584
• Monoisotopic Mass: 191.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 243.2±40.0 °C at 760 mmHg
• Flash Point: 100.9±27.3 °C
• PSA: 35.25
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

O-{4-(trifluoromethyl)phenylmethyl}hydroxylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on O-{4-(trifluoromethyl)phenylmethyl}hydroxylamine

Introduction to O-{4-(trifluoromethyl)phenylmethyl}hydroxylamine and Its Significance in Modern Chemical Research

O-{4-(trifluoromethyl)phenylmethyl}hydroxylamine is a compound with the CAS number 2993-57-9, which has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in the development of novel pharmaceutical agents and advanced chemical synthesis techniques.

The molecular structure of O-{4-(trifluoromethyl)phenylmethyl}hydroxylamine consists of a hydroxylamine moiety attached to a benzene ring substituted with a trifluoromethyl group. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug design. This feature is particularly important in the development of drugs that require prolonged biological activity and resistance to enzymatic degradation.

In recent years, O-{4-(trifluoromethyl)phenylmethyl}hydroxylamine has been extensively studied for its potential applications in medicinal chemistry. The compound serves as a key intermediate in the synthesis of various pharmacologically active molecules. Its ability to undergo selective reactions with different functional groups makes it a versatile building block in organic synthesis. This flexibility has led to its incorporation into numerous drug candidates targeting diverse therapeutic areas, including oncology, neurology, and anti-inflammatory diseases.

One of the most compelling aspects of O-{4-(trifluoromethyl)phenylmethyl}hydroxylamine is its role in the development of small-molecule inhibitors. These inhibitors are designed to interact with specific biological targets, such as enzymes and receptors, thereby modulating cellular processes. The trifluoromethyl group's electron-withdrawing nature enhances the binding affinity of these inhibitors, leading to more effective pharmacological outcomes. Recent studies have demonstrated its utility in creating potent inhibitors of kinases and other enzymes involved in cancer progression.

The compound's significance extends beyond its role as a synthetic intermediate. It has also been explored for its potential in materials science, particularly in the development of advanced polymers and coatings. The hydroxylamine group provides a site for further functionalization, allowing for the creation of materials with tailored properties. These materials exhibit enhanced durability, chemical resistance, and biocompatibility, making them suitable for applications in biomedical devices and high-performance industrial components.

Advances in computational chemistry have further highlighted the importance of O-{4-(trifluoromethyl)phenylmethyl}hydroxylamine. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the rational design of new drug candidates. These studies have revealed that the compound's trifluoromethyl group plays a critical role in optimizing binding interactions. By leveraging computational tools, researchers can predict and refine the structural features necessary for achieving high-affinity binding.

The synthesis of O-{4-(trifluoromethyl)phenylmethyl}hydroxylamine involves multi-step organic reactions that require precise control over reaction conditions. Recent innovations in synthetic methodologies have improved the efficiency and scalability of its production. These advancements have enabled researchers to access larger quantities of the compound, facilitating more comprehensive studies into its applications. The development of greener synthetic routes has also been a focus area, ensuring that the production process is environmentally sustainable.

In conclusion, O-{4-(trifluoromethyl)phenylmethyl}hydroxylamine (CAS no: 2993-57-9) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features make it an invaluable tool for drug discovery and material innovation. As research continues to uncover new applications for this compound, its importance is expected to grow further, driving advancements across multiple scientific disciplines.